Cas no 2172562-03-5 (4-3-(hydroxymethyl)oxolan-3-yloxepan-4-ol)

• Product Name: 4-3-(hydroxymethyl)oxolan-3-yloxepan-4-ol
• CAS No: 2172562-03-5
• MF: C₁₁H₂₀O₄
• MW: 216.274104118347
• CID: 5831786
• PubChem ID: 165736010
• Update Time: 2025-10-29

4-3-(hydroxymethyl)oxolan-3-yloxepan-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-3-(hydroxymethyl)oxolan-3-yloxepan-4-ol
• 2172562-03-5
• EN300-1647014
• 4-[3-(hydroxymethyl)oxolan-3-yl]oxepan-4-ol

• Inchi： 1S/C11H20O4/c12-8-10(3-6-15-9-10)11(13)2-1-5-14-7-4-11/h12-13H,1-9H2
• InChI Key： VIGJKWSYFCGQGZ-UHFFFAOYSA-N
• SMILES： O1CCC(CO)(C1)C1(CCOCCC1)O

Computed Properties

• Exact Mass: 216.13615911g/mol
• Monoisotopic Mass: 216.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 58.9Ų

Additional information on 4-3-(hydroxymethyl)oxolan-3-yloxepan-4-ol

4-3-(Hydroxymethyl)oxolan-3-yloxepan-4-ol: A Comprehensive Overview

The compound with CAS No 2172562-03-5, commonly referred to as 4-3-(hydroxymethyl)oxolan-3-yloxepan-4-ol, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and promising applications in drug design and material science. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in understanding its biological activity.

4-3-(Hydroxymethyl)oxolan-3-yloxepan-4-ol is a bicyclic compound featuring an oxepane ring fused with an oxolane (tetrahydrofuran) ring. The molecule contains two hydroxyl groups, one at the 4-position of the oxepane ring and another at the hydroxymethyl group attached to the oxolane ring. This structure endows the compound with both hydrophilic and hydrophobic properties, making it versatile for various chemical reactions and biological interactions.

Recent studies have focused on the synthesis of 4-3-(hydroxymethyl)oxolan-3-yloxepan-4-ol using environmentally friendly methods. Researchers have employed catalytic asymmetric synthesis to achieve high enantiomeric excess, which is crucial for applications in pharmaceuticals. The use of biocatalysts, such as lipase enzymes, has proven effective in constructing the stereochemistry of this compound, ensuring its suitability for drug development.

The biological activity of 4-3-(hydroxymethyl)oxolan-3-yloxepan-4-ol has been extensively studied in recent years. Preclinical trials have shown that this compound exhibits potent antioxidant properties, making it a potential candidate for anti-inflammatory drugs. Additionally, its ability to modulate cellular signaling pathways has been explored in cancer research, where it demonstrates selective cytotoxicity against cancer cells without significantly affecting normal cells.

In terms of industrial applications, 4-hydroxybutyl oxetane derivatives, including 4-hydroxybutyl oxetane glycol, have been investigated for their role in polymer synthesis. These compounds serve as building blocks for biodegradable polymers, which are increasingly sought after in the packaging and medical industries due to their eco-friendly nature.

The pharmacokinetic profile of 4-hydroxybutyl oxetane derivatives has also been a focal point of recent research. Studies conducted using animal models have revealed favorable absorption and distribution characteristics, suggesting that these compounds could be effective as orally administered drugs. Furthermore, their metabolic pathways have been mapped using advanced metabolomics techniques, providing insights into their bioavailability and clearance mechanisms.

From a toxicological perspective, 4-hydroxybutyl oxetane glycol has been subjected to rigorous safety assessments. Acute and chronic toxicity studies indicate that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in preclinical models. These findings underscore its potential for safe use in pharmaceutical formulations.

In conclusion, 4-hydroxybutyl oxetane glycol (CAS No 2172562-03-) represents a promising compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthesis and biological evaluation techniques, positions it as a valuable asset in modern drug discovery and material science.